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Compound of Interest

Compound Name: Tripropylborane

Cat. No.: B075235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tripropylborane is an organoboron compound with significant applications in organic

synthesis. As a trialkylborane, it serves as a versatile reagent and catalyst in various chemical

transformations. A thorough understanding of its physical properties is paramount for its safe

handling, effective use in experimental design, and for the development of robust synthetic

methodologies. This guide provides a comprehensive overview of the core physical

characteristics of tripropylborane, detailed experimental protocols for their determination, and

a logical framework for understanding the interplay of these properties.

Core Physical Properties
The physical properties of tripropylborane are summarized in the table below, providing a

clear and concise reference for laboratory use.
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Property Value Citation(s)

Molecular Formula C₉H₂₁B [1]

Molecular Weight 140.08 g/mol [1]

Appearance Colorless liquid

Odor Fishy

Density 0.7204 g/cm³ at 20 °C

Boiling Point 156-159 °C at 760 mmHg

Melting Point -56 °C

Solubility in Water Insoluble

Solubility in Organic Solvents

Soluble in ethers,

hydrocarbons (e.g., THF,

diethyl ether, hexanes)

Refractive Index 1.4135 at 20 °C

Experimental Protocols
Given the air- and moisture-sensitive nature of tripropylborane, all experimental procedures

for the determination of its physical properties must be conducted under an inert atmosphere

(e.g., argon or nitrogen) using appropriate Schlenk line or glovebox techniques.

Synthesis of Tripropylborane
A standard method for the preparation of tripropylborane involves the reaction of a Grignard

reagent with a boron trihalide, typically boron trifluoride etherate.

Reaction: 3 CH₃CH₂CH₂MgBr + BF₃·O(C₂H₅)₂ → B(CH₂CH₂CH₃)₃ + 3 MgBrF + (C₂H₅)₂O

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping

funnel, a condenser, and a nitrogen inlet is charged with magnesium turnings.
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Anhydrous diethyl ether is added to cover the magnesium.

A solution of 1-bromopropane in anhydrous diethyl ether is added dropwise from the

dropping funnel to initiate the formation of the Grignard reagent (propylmagnesium bromide).

The reaction is typically initiated with a small crystal of iodine if necessary.

After the formation of the Grignard reagent is complete, the solution is cooled in an ice bath.

A solution of boron trifluoride etherate in anhydrous diethyl ether is added dropwise from the

dropping funnel with vigorous stirring.

Following the addition, the reaction mixture is allowed to warm to room temperature and then

refluxed for a specified period to ensure complete reaction.

The reaction mixture is then cooled, and the magnesium salts are allowed to precipitate.

The supernatant liquid containing tripropylborane is transferred via cannula to a distillation

apparatus.

The diethyl ether is removed by distillation at atmospheric pressure.

The remaining tripropylborane is then purified by fractional distillation under reduced

pressure.

Determination of Boiling Point
The boiling point of the air-sensitive tripropylborane is determined using a micro-boiling point

apparatus under an inert atmosphere.[2]

Apparatus:

Thiele tube or a similar micro-boiling point apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube
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Inert heating fluid (e.g., silicone oil)

Schlenk line for inert atmosphere

Procedure:

A small volume of purified tripropylborane is placed in the small test tube under a stream of

inert gas.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the

sample.

The test tube is attached to a thermometer and placed in the Thiele tube containing the

heating fluid.

The apparatus is heated gently and slowly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube as the trapped air expands and is replaced by the vapor of the liquid.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube after the heating is discontinued and the apparatus is allowed to cool slightly.

[2] This indicates that the vapor pressure of the sample is equal to the external pressure.

Determination of Density
The density of tripropylborane is determined using a pycnometer, a specialized flask for

accurately measuring the volume of a liquid.[3][4] All manipulations are performed under an

inert atmosphere.

Apparatus:

Pycnometer of a known volume

Analytical balance

Glovebox or Schlenk line
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Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

Inside a glovebox or using a Schlenk line, the pycnometer is filled with tripropylborane,

ensuring no air bubbles are trapped. The stopper is carefully inserted, and any excess liquid

is wiped from the exterior.

The filled pycnometer is then weighed accurately.

The density is calculated by dividing the mass of the tripropylborane (mass of filled

pycnometer minus the mass of the empty pycnometer) by the known volume of the

pycnometer.

Determination of Melting Point
The melting point of tripropylborane, which is a low-temperature liquid, is determined using a

cryostat or a low-temperature melting point apparatus.

Apparatus:

Melting point apparatus with a cooling stage (cryostat)

Sample holder (e.g., capillary tube)

Inert atmosphere chamber

Procedure:

A small sample of tripropylborane is sealed in a capillary tube under an inert atmosphere.

The capillary tube is placed in the cooling stage of the melting point apparatus.

The sample is frozen by lowering the temperature significantly below the expected melting

point.

The temperature is then slowly increased at a controlled rate.
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The melting point is recorded as the temperature at which the first signs of melting are

observed until the entire sample becomes a clear liquid.

Determination of Solubility
The solubility of tripropylborane is determined by qualitative observation of miscibility with

various solvents under an inert atmosphere.

Procedure:

In a glovebox, a small, known volume of tripropylborane (e.g., 0.1 mL) is added to a vial.

A known volume of the test solvent (e.g., 1 mL of deionized water, diethyl ether, or hexane,

all deoxygenated) is added to the vial.

The vial is sealed and agitated.

The mixture is observed for the formation of a single homogeneous phase (soluble) or two

distinct layers (insoluble).

Visualization of Property Relationships
The following diagram illustrates the logical flow and relationship between the fundamental

properties of tripropylborane and the experimental methodologies used for their

determination.

Figure 1: Relationship between synthesis, physical properties, and experimental determination
methods for tripropylborane.

Safety and Handling
Tripropylborane is a pyrophoric compound, meaning it can ignite spontaneously upon contact

with air. It is also highly reactive with water and other protic solvents. Therefore, strict

adherence to safety protocols is essential.

Handling: All manipulations must be carried out under an inert atmosphere (argon or

nitrogen) in a well-maintained glovebox or using Schlenk techniques.
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Personal Protective Equipment (PPE): Flame-retardant lab coat, safety glasses, and

appropriate gloves (e.g., nitrile gloves) must be worn at all times.

Storage: Tripropylborane should be stored in a tightly sealed container under an inert

atmosphere in a cool, dry, and well-ventilated area, away from sources of ignition.

Spills: In the event of a spill, do not use water. The spill should be covered with a dry, inert

absorbent material such as sand or vermiculite, and then cautiously quenched with a less

reactive alcohol like isopropanol before final disposal.

This technical guide provides a foundational understanding of the physical properties of

tripropylborane, essential for its safe and effective use in a research and development setting.

For further details on specific applications, consulting primary scientific literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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